molecular formula C3H4N2OS B168647 4-Sulfanylideneimidazolidin-2-one CAS No. 16310-60-4

4-Sulfanylideneimidazolidin-2-one

Cat. No. B168647
CAS RN: 16310-60-4
M. Wt: 116.14 g/mol
InChI Key: DNPNXLYNSXZPGM-UHFFFAOYSA-N
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Description

4-Sulfanylideneimidazolidin-2-one, also known as 4-thioxo-2-imidazolidinone, is a chemical compound with the molecular formula C3H4N2OS and a molecular weight of 116.14 . It is typically stored at room temperature and appears as a powder .


Synthesis Analysis

The synthesis of 2-thiohydantoin derivatives, which includes 4-Sulfanylideneimidazolidin-2-one, has been studied . The exact chemical structure of these molecules can potentially exist in several tautomeric and geometric forms (Z-E isomerism). The geometries of all the theoretically possible structures of the studied compounds were optimized .


Molecular Structure Analysis

The InChI code for 4-Sulfanylideneimidazolidin-2-one is 1S/C3H4N2OS/c6-3-4-1-2(7)5-3/h1,7H,(H2,4,5,6) . The compound exists predominantly in the tautomeric structure, in which the movable hydrogen is connected to the nitrogen atom in the hydantoin ring .


Chemical Reactions Analysis

The synthesis and structure determination for two thiohydantoin compounds, including 4-Sulfanylideneimidazolidin-2-one, have been proposed as potential novel fungicides . The exact chemical structure of these molecules has not yet been determined since they can potentially exist in several tautomeric and geometric forms (Z-E isomerism) .


Physical And Chemical Properties Analysis

4-Sulfanylideneimidazolidin-2-one is a powder that is stored at room temperature . It has a melting point of 219-220 degrees Celsius .

Scientific Research Applications

    Catalysis

    Imidazolidin-2-one derivatives, including 4-Sulfanylideneimidazolidin-2-one, are used in various catalytic processes such as the direct incorporation of the carbonyl group into 1,2-diamines, diamination of olefins, intramolecular hydroamination of linear urea derivatives, and aziridine ring expansion .

    Agrochemicals

    Some derivatives of 2-thiohydantoine, which is structurally related to 4-Sulfanylideneimidazolidin-2-one, are used as agrochemicals .

    DNA Functionalization

    DNA-based biomaterials, which can be functionalized with compounds like 4-Sulfanylideneimidazolidin-2-one, are at the center of various biological advances due to DNA’s high modification capacity .

Safety and Hazards

The safety information for 4-Sulfanylideneimidazolidin-2-one includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

4-sulfanylideneimidazolidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H4N2OS/c6-3-4-1-2(7)5-3/h1H2,(H2,4,5,6,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DNPNXLYNSXZPGM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=S)NC(=O)N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H4N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20365906
Record name 4-Sulfanylideneimidazolidin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20365906
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

116.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Sulfanylideneimidazolidin-2-one

CAS RN

16310-60-4
Record name 4-Sulfanylideneimidazolidin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20365906
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-sulfanylideneimidazolidin-2-one
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